Cas no 887360-14-7 (Methyl 6-(2-phenylethoxy)-1h-indole-2-carboxylate)

Methyl 6-(2-phenylethoxy)-1H-indole-2-carboxylate is a synthetic indole derivative with potential applications in pharmaceutical and organic chemistry research. Its structure features a phenylethoxy substitution at the 6-position and a carboxylate ester at the 2-position of the indole core, enhancing its reactivity and versatility in derivatization. This compound is particularly valuable as an intermediate in the synthesis of bioactive molecules, including receptor modulators and enzyme inhibitors. Its well-defined chemical properties and stability under standard conditions make it suitable for controlled reactions in medicinal chemistry. The ester functionality allows for further functionalization, while the aromatic and heterocyclic components contribute to its utility in drug discovery and mechanistic studies.

Methyl 6-(2-phenylethoxy)-1h-indole-2-carboxylate structure

887360-14-7 structure

Product Name:Methyl 6-(2-phenylethoxy)-1h-indole-2-carboxylate

CAS No:887360-14-7

MF:C₁₈H₁₇NO₃

MW:295.332484960556

MDL:MFCD07357573

CID:3056383

PubChem ID:7141905

Update Time:2025-10-06

Methyl 6-(2-phenylethoxy)-1h-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-(2-phenylethoxy)-1h-indole-2-carboxylate
- Methyl 6-phenethoxy-1H-indole-2-carboxylate
- 887360-14-7
- BBL021200
- STK893906
- Z3214214582
- CS-0367311
- AKOS005144338
- Methyl6-phenethoxy-1H-indole-2-carboxylate
- methyl 6-(phenethyloxy)-1H-indole-2-carboxylate
- DTXSID201231052
- MDL： MFCD07357573
- Inchi： 1S/C18H17NO3/c1-21-18(20)17-11-14-7-8-15(12-16(14)19-17)22-10-9-13-5-3-2-4-6-13/h2-8,11-12,19H,9-10H2,1H3
- InChI Key： QNJMXXUSLJRYLE-UHFFFAOYSA-N
- SMILES： O(CCC1C=CC=CC=1)C1C=CC2C=C(C(=O)OC)NC=2C=1

Computed Properties

Exact Mass: 295.12084340Da
Monoisotopic Mass: 295.12084340Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 51.3Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 496.9±35.0 °C at 760 mmHg
Flash Point: 254.3±25.9 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

Methyl 6-(2-phenylethoxy)-1h-indole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 6-(2-phenylethoxy)-1h-indole-2-carboxylate Pricemore >>

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